Cas no 72817-85-7 (Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate)

Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate is a versatile benzoate derivative with a functionalized aromatic core, featuring amino, cyano, hydroxyl, and methyl substituents. Its multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceutical scaffolds. The presence of both electron-donating (amino, hydroxyl) and electron-withdrawing (cyano, ester) groups enhances its reactivity in condensation and cyclization reactions. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced polarity and potential for selective modifications. High purity grades ensure consistent performance in research and industrial applications.

Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate structure

72817-85-7 structure

Product Name:Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate

CAS No:72817-85-7

MF:C₁₁H₁₂N₂O₃

MW:220.224582672119

CID:543399

PubChem ID:2775029

Update Time:2025-06-07

Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate
- Benzoic acid, 4-amino-5-cyano-2-hydroxy-3-methyl-, ethyl ester
- 4-Amino-5-cyan-3-methylsalicylsaeure-ethylester
- 4-Amino-5-cyan-3-methyl-salicylsaeure-ethylester
- 4-amino-5-cyano-2-hydroxy-3-methylbenzoic acid ethyl ester
- AC1MCPXE
- AG-B-21682
- ANW-71559
- CTK2H2079
- OR21839
- AREVECVPDJASFB-UHFFFAOYSA-N
- 1303AC
- AX8224644
- Benzoic acid,4-aMino-5-cyano-2-hydroxy-3-Methyl-,ethyl ester
- 4-Amino-5-cyano-2-hydroxy-3-methyl-benzoic aci
- SB79609
- Ethyl4-amino-5-cyano-2-hydroxy-3-methylbenzoate
- CS-M1668
- TS-00498
- AKOS016007368
- 72817-85-7
- A914700
- SCHEMBL996696
- XCA81785
- 4-Amino-5-cyano-2-hydroxy-3-methyl-benzoic acid ethyl ester
- DTXSID60379340
- MDL： MFCD02089547
- Inchi： 1S/C11H12N2O3/c1-3-16-11(15)8-4-7(5-12)9(13)6(2)10(8)14/h4,14H,3,13H2,1-2H3
- InChI Key： AREVECVPDJASFB-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(C#N)=C(C(C)=C1O)N)=O

Computed Properties

Exact Mass: 220.08486
Monoisotopic Mass: 220.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 96.3
XLogP3: 2.3

Experimental Properties

Boiling Point: 433.9±45.0°C at 760 mmHg
PSA: 96.34

Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Ethyl 4-amino-5-cyano-2-hydroxy-3-methylbenzoate Pricemore >>

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